N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride

• IUPAC Name: N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C12H12ClN3.ClH/c1-8-3-4-10(6-11(8)13)16-12-5-9(2)14-7-15-12;/h3-7H,1-2H3,(H,14,15,16);1H
• InChI Key: RECCLXODKGVWIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC=NC(=C2)C)Cl.Cl
• Molecular Formula: C12H13Cl2N3
• Molecular Weight: 270.15 g/mol

Description

N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride is a chemical compound that has gained significant attention in scientific research. It is a pyrimidine derivative that has been studied for its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development and progression of diseases. It has also been found to have an effect on the immune system, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase, which are involved in the development of inflammation. It has also been found to have an effect on the immune system, which may contribute to its anti-inflammatory properties. Additionally, it has been shown to have antibacterial properties, which may make it useful in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride in lab experiments is that it has been extensively studied and has a well-established synthesis method. It has also been found to have a range of potential applications in the development of new drugs. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it difficult to develop drugs based on its properties.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride. One area of research is the development of new drugs based on its properties. Another area of research is the study of its mechanism of action, which may lead to a better understanding of its potential applications. Additionally, further research is needed to determine its safety and efficacy in the treatment of various diseases.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-6-methylpyrimidin-4-amine hydrochloride has been studied extensively for its potential use in the development of new drugs. It has been found to have anti-inflammatory, antitumor, and antibacterial properties. It has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.